Cas no 338976-20-8 (Methyl 2-({5-(methoxyimino)methylimidazo2,1-b1,3thiazol-6-yl}sulfanyl)benzenecarboxylate)

• Product Name: Methyl 2-({5-(methoxyimino)methylimidazo2,1-b1,3thiazol-6-yl}sulfanyl)benzenecarboxylate
• CAS No: 338976-20-8
• CID: 4648216
• Update Time: 2025-10-28

Methyl 2-({5-(methoxyimino)methylimidazo2,1-b1,3thiazol-6-yl}sulfanyl)benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-({5-(methoxyimino)methylimidazo2,1-b1,3thiazol-6-yl}sulfanyl)benzenecarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on Methyl 2-({5-(methoxyimino)methylimidazo2,1-b1,3thiazol-6-yl}sulfanyl)benzenecarboxylate

Comprehensive Overview of Methyl 2-({5-(methoxyimino)methylimidazo[2,1-b][1,3]thiazol-6-yl}sulfanyl)benzenecarboxylate (CAS No. 338976-20-8)

Methyl 2-({5-(methoxyimino)methylimidazo[2,1-b][1,3]thiazol-6-yl}sulfanyl)benzenecarboxylate (CAS No. 338976-20-8) is a specialized organic compound with a unique molecular structure that combines imidazo[2,1-b][1,3]thiazole and benzoate functionalities. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both methoxyimino and sulfanyl groups in its structure makes it a versatile intermediate for further chemical modifications.

In the context of modern research, Methyl 2-({5-(methoxyimino)methylimidazo[2,1-b][1,3]thiazol-6-yl}sulfanyl)benzenecarboxylate is often explored for its role in the synthesis of bioactive molecules. Researchers are particularly interested in its potential as a scaffold for designing novel antimicrobial agents and enzyme inhibitors. The compound's unique imidazo[2,1-b][1,3]thiazole core is known to exhibit significant interactions with biological targets, making it a valuable candidate for drug discovery programs.

From a chemical perspective, the sulfanyl linkage in Methyl 2-({5-(methoxyimino)methylimidazo[2,1-b][1,3]thiazol-6-yl}sulfanyl)benzenecarboxylate provides a reactive site for further functionalization. This feature is particularly useful in click chemistry and bioconjugation applications, where the compound can serve as a building block for more complex architectures. Additionally, the methoxyimino group offers stability against hydrolysis, which is a critical factor in the design of long-acting pharmaceutical formulations.

The synthesis of Methyl 2-({5-(methoxyimino)methylimidazo[2,1-b][1,3]thiazol-6-yl}sulfanyl)benzenecarboxylate typically involves multi-step organic reactions, including condensation, cyclization, and esterification. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve the yield and purity of the final product. These methods align with the growing demand for green chemistry and sustainable manufacturing practices in the chemical industry.

In agrochemical applications, Methyl 2-({5-(methoxyimino)methylimidazo[2,1-b][1,3]thiazol-6-yl}sulfanyl)benzenecarboxylate has been investigated for its potential as a plant growth regulator or pesticide intermediate. Its structural motifs are similar to those found in commercially successful agrochemicals, which has spurred interest in its derivatization for crop protection. The compound's stability under environmental conditions further enhances its suitability for field applications.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties and bioactivity of Methyl 2-({5-(methoxyimino)methylimidazo[2,1-b][1,3]thiazol-6-yl}sulfanyl)benzenecarboxylate with high accuracy. Molecular docking studies suggest that the compound may interact with specific protein targets, opening new avenues for precision medicine and personalized therapeutics. These findings are particularly relevant in the era of AI-driven drug discovery, where data-driven approaches are revolutionizing the pharmaceutical landscape.

From a commercial standpoint, Methyl 2-({5-(methoxyimino)methylimidazo[2,1-b][1,3]thiazol-6-yl}sulfanyl)benzenecarboxylate is available in limited quantities for research purposes. Suppliers often highlight its high purity (>98%) and compatibility with standard laboratory protocols. The compound's CAS No. 338976-20-8 serves as a unique identifier in global chemical databases, facilitating its traceability and regulatory compliance.

In conclusion, Methyl 2-({5-(methoxyimino)methylimidazo[2,1-b][1,3]thiazol-6-yl}sulfanyl)benzenecarboxylate represents a fascinating example of modern heterocyclic chemistry. Its multifaceted applications in drug development, agrochemical innovation, and material science underscore its importance in contemporary research. As scientific understanding of its properties deepens, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.